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Compound of Interest

Compound Name: BTPTT-4F

Cat. No.: B8196175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the non-fullerene acceptor (NFA) BTPTT-4F for

use in organic solar cells (OSCs). Due to the limited availability of comprehensive experimental

data for BTPTT-4F, this document leverages theoretical studies on BTPTT-4F and presents

experimental data for the closely related and highly successful parent molecule, Y6 (also

known as BTP-4F), as a benchmark for high-performance Y-series NFAs. We also include data

for another prominent NFA, IT-4F, for a broader comparison.

Performance Comparison of Non-Fullerene
Acceptors
The following table summarizes key performance parameters for BTPTT-4F (theoretical), Y6

(experimental), and IT-4F (experimental) based solar cells. The data for Y6 and IT-4F are

derived from devices fabricated with the polymer donor PM6.
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Parameter
BTPTT-4F
(Theoretical)

Y6 (BTP-4F)
(Experimental)

IT-4F
(Experimental)

Power Conversion

Efficiency (PCE)
Predicted to be high ~16.1%[1] ~9.2%[2]

Open-Circuit Voltage

(Voc)
- 0.85 V[1] -

Short-Circuit Current

(Jsc)
- 25.52 mA/cm²[1] -

Fill Factor (FF) - 74.6%[1] -

Highest Occupied

Molecular Orbital

(HOMO)

Elevated vs. BTPT-

4F[3]
- -

Lowest Unoccupied

Molecular Orbital

(LUMO)

- - -

Bandgap
Reduced vs. BTPT-

4F[3]
- -

External Quantum

Efficiency (EQE) Max
- >80% ~66%[2]

Note: The theoretical data for BTPTT-4F is based on quantum chemistry calculations

comparing it to BTPT-4F.[3] The experimental data for Y6 (BTP-4F) and IT-4F are provided as

a reference for state-of-the-art performance.

Experimental Protocols
The following is a detailed methodology for the fabrication and characterization of high-

efficiency organic solar cells based on Y6-type non-fullerene acceptors, which is applicable for

the study of molecules like BTPTT-4F.
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Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then treated with UV-ozone for 15 minutes.

Hole Transport Layer (HTL) Deposition: A solution of PEDOT:PSS is spin-coated onto the

cleaned ITO substrates and annealed at 150°C for 15 minutes in air.

Active Layer Deposition: A blend solution of the polymer donor (e.g., PM6) and the non-

fullerene acceptor (e.g., Y6) in a 1:1.2 weight ratio in chloroform with a small amount of a

processing additive is spin-coated onto the HTL in a nitrogen-filled glovebox. The film is then

annealed at a specified temperature (e.g., 110°C) for 10 minutes.

Electron Transport Layer (ETL) and Electrode Deposition: An electron transport layer and a

top metal electrode (e.g., aluminum) are sequentially deposited via thermal evaporation in a

vacuum chamber.

Device Characterization
Current Density-Voltage (J-V) Measurements: The J-V characteristics are measured using a

solar simulator under AM 1.5G illumination (100 mW/cm²).

External Quantum Efficiency (EQE) Measurement: The EQE is measured using a dedicated

system with a monochromatic light source, a chopper, and a lock-in amplifier. The incident

photon-to-current conversion efficiency is measured as a function of wavelength.

Visualizations
Experimental Workflow for Quantum Efficiency Analysis
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Caption: Experimental workflow for the fabrication and quantum efficiency analysis of BTPTT-
4F solar cells.
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Energy Level Diagram and Charge Generation Pathway
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Caption: Energy level alignment and charge generation process in a PM6:BTPTT-4F solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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